Cas no 1351648-55-9 (2-(1,4-diazepan-1-yl)methyl-1H-1,3-benzodiazole dihydrochloride)

• Product Name: 2-(1,4-diazepan-1-yl)methyl-1H-1,3-benzodiazole dihydrochloride
• CAS No: 1351648-55-9
• MF: C₁₃H₁₉ClN₄
• MW: 266.769761323929
• CID: 5969536
• PubChem ID: 71778851
• Update Time: 2025-05-19

2-(1,4-diazepan-1-yl)methyl-1H-1,3-benzodiazole dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(1,4-diazepan-1-yl)methyl-1H-1,3-benzodiazole dihydrochloride
• 1H-Benzimidazole, 2-[(hexahydro-1H-1,4-diazepin-1-yl)methyl]-, hydrochloride (1:2)
• F2145-0423
• 1351648-55-9
• AKOS032464732
• 2-((1,4-diazepan-1-yl)methyl)-1H-benzo[d]imidazole dihydrochloride
• 2-(1,4-diazepan-1-ylmethyl)-1H-benzimidazole;dihydrochloride

• Inchi： 1S/C13H18N4.ClH/c1-2-5-12-11(4-1)15-13(16-12)10-17-8-3-6-14-7-9-17;/h1-2,4-5,14H,3,6-10H2,(H,15,16);1H
• InChI Key： ZRIODVNZOAWTOY-UHFFFAOYSA-N
• SMILES： C(N1CCNCCC1)C1=NC2=CC=CC=C2N1.Cl

Computed Properties

• Exact Mass: 302.1065020g/mol
• Monoisotopic Mass: 302.1065020g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 2-(1,4-diazepan-1-yl)methyl-1H-1,3-benzodiazole dihydrochloride

Introduction to 2-(1,4-diazepan-1-yl)methyl-1H-1,3-benzodiazole dihydrochloride (CAS No. 1351648-55-9)

2-(1,4-diazepan-1-yl)methyl-1H-1,3-benzodiazole dihydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1351648-55-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzodiazepine class, a well-known group of psychoactive drugs that exert their effects by modulating the gamma-aminobutyric acid (GABA) neurotransmitter system in the brain. The structural features of this molecule, particularly the diazepan moiety and the benzodiazole core, contribute to its unique pharmacological profile and potential therapeutic applications.

The dihydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for various pharmaceutical formulations and experimental applications. The benzodiazole ring system is renowned for its anxiolytic, sedative, muscle relaxant, and anticonvulsant properties, while the 1,4-diazepan chain introduces additional complexity that may influence binding affinity and selectivity. These structural elements make 2-(1,4-diazepan-1-yl)methyl-1H-1,3-benzodiazole dihydrochloride a promising candidate for further investigation in drug discovery programs.

In recent years, there has been growing interest in developing novel benzodiazepine derivatives with improved pharmacokinetic profiles and reduced side effects. The modification of the benzodiazole scaffold with various substituents has led to compounds with enhanced efficacy and selectivity for specific GABA receptor subtypes. For instance, studies have shown that certain benzodiazepine derivatives exhibit preferential binding to GABA-A receptors with high affinity, which may translate into more targeted therapeutic effects. The dihydrochloride formulation of this compound ensures better bioavailability and stability, which are critical factors in drug development.

One of the most compelling aspects of 2-(1,4-diazepan-1-yl)methyl-1H-1,3-benzodiazole dihydrochloride is its potential as an intermediate in the synthesis of more complex pharmacophores. Researchers have utilized similar molecular architectures to develop new therapeutic agents with applications ranging from neurodegenerative disorders to anxiety-related conditions. The diazepan moiety, in particular, has been explored for its ability to enhance metabolic stability while maintaining potent receptor interactions. This balance is crucial for developing drugs that are both effective and safe for long-term use.

The synthesis of 2-(1,4-diazepan-1-yl)methyl-1H-1,3-benzodiazole dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the dihydrochloride salt form at the final stage is critical for optimizing solubility and crystallization properties. Advances in synthetic methodologies have enabled the efficient preparation of such compounds on a laboratory scale, facilitating their use in preclinical and clinical studies.

Recent research has highlighted the importance of structure-activity relationships (SAR) in designing benzodiazepine derivatives with improved therapeutic profiles. By systematically modifying key functional groups such as the diazepan chain and the benzodiazole ring, scientists have identified novel compounds with enhanced selectivity and reduced side effects compared to traditional benzodiazepines. For example, studies have demonstrated that certain derivatives exhibit potent anxiolytic effects without causing significant sedation or cognitive impairment.

The pharmacological activity of 2-(1,4-diazepan-1-yl)methyl-1H-1,3-benzodiazole dihydrochloride is thought to be mediated by its interaction with GABA-A receptors. This interaction leads to increased chloride ion conductance across neuronal membranes, resulting in hyperpolarization and decreased neuronal excitability. The presence of the dihydrochloride salt form enhances this effect by improving solubility and ensuring consistent drug delivery. Such mechanisms make this compound a valuable tool for investigating GABAergic neurotransmission and developing new treatments for neurological disorders.

In addition to its potential therapeutic applications, 2-(1,4-diazepan-1-yl)methyl-1H-1,3-benzodiazole dihydrochloride has been explored as a research tool in academic laboratories. Its well-defined structure and predictable pharmacological behavior make it an ideal candidate for studying receptor binding kinetics and signal transduction pathways. Furthermore, its synthesis provides a valuable model system for training new generations of organic chemists in complex molecular construction techniques.

The future development of 2-(1,4-diazepan-1-yl)methyl-1H-1,3-benzodiazole dihydrochloride will likely focus on optimizing its pharmacokinetic properties through structural modifications. Researchers are investigating ways to enhance its metabolic stability while maintaining high receptor affinity. Additionally, exploring new synthetic routes could reduce production costs and improve scalability for industrial applications. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating these findings into clinical trials and eventual market approval.

Overall,2-(1,4-diazepan-1-ylmethyl)-!H--!3-benzod iazole dihydroch lor ide (CAS No . 1351648--55--9) represents a significant advancement in pharmaceutical chemistry with broad implications for therapeutic development . Its unique structural features , combined with its promising pharmacological properties , make it a valuable asset i n both research an d drug discovery initiatives . As further studies uncover its potential , this compoun d is poised to play a crucial role i n addressing some o f today ' s most pressing medical challenges . p >